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Compound of Interest

Compound Name: (S)-(-)-2-Bromopropionic acid

Cat. No.: B016716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-(-)-2-Bromopropionic acid is a versatile and valuable chiral building block in organic

synthesis, particularly for the enantioselective preparation of a wide range of biologically active

molecules. Its utility stems from the presence of a stereogenic center and a reactive bromine

atom, which can be displaced by various nucleophiles with high stereochemical control. These

application notes provide an overview of its key applications and detailed protocols for its use

in the synthesis of pharmaceuticals and agrochemicals.

Overview of Applications
(S)-(-)-2-Bromopropionic acid and its esters are primarily employed as electrophiles in

S(_N)2 reactions to introduce a chiral propionate moiety. This strategy is fundamental in the

synthesis of:

Pharmaceuticals: It serves as a key intermediate in the production of non-steroidal anti-

inflammatory drugs (NSAIDs) of the 2-arylpropionic acid class (profens), such as (S)-

Naproxen and (S)-Ibuprofen. It is also utilized in the synthesis of more complex molecules,

including structural analogs of the antimitotic tripeptides, hemiasterlins.[1][2]

Agrochemicals: The chiral propionate unit is a common feature in many potent herbicides,

particularly those of the aryloxyphenoxypropionate class. Enantiomerically pure forms of
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these herbicides often exhibit significantly higher activity and better environmental profiles.

Chiral Amino Acids: (S)-(-)-2-Bromopropionic acid can be a precursor in the stereospecific

synthesis of various natural and unnatural α-amino acids through nucleophilic substitution

with nitrogen-containing nucleophiles.

Key Synthetic Transformations
The primary reaction involving (S)-(-)-2-bromopropionic acid is the nucleophilic substitution of

the bromide ion. To facilitate this reaction and avoid unwanted side reactions with the

carboxylic acid group, it is often converted to its corresponding ester (e.g., methyl or ethyl

ester) prior to reaction with a nucleophile.

Williamson Ether Synthesis for
Aryloxyphenoxypropionates
A prominent application of (S)-(-)-2-bromopropionic acid derivatives is in the Williamson ether

synthesis to produce chiral aryloxyphenoxypropionates. This reaction proceeds via an S(_N)2

mechanism, which typically results in an inversion of stereochemistry at the chiral center.

Reactants

Products

(S)-2-Bromopropionate Ester

(R)-Aryloxyphenoxypropionate

SN2 Reaction
(Inversion of Configuration)

Bromide Ion
Leaving Group

Phenoxide Nucleophile

(S)-2-Bromopropionate
Ester

(R)-2-Azidopropionate
Ester

1. NaN3 (SN2) (R)-Amino Acid
Ester

2. Reduction (e.g., H2/Pd-C) (R)-Amino Acid3. Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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